Cas no 1628927-33-2 (2-4,4-Bis(ethoxymethyl)cyclohexen-1-yl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-4,4-Bis(ethoxymethyl)cyclohexen-1-yl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1628927-33-2
• MF: C₁₈H₃₃BO₄
• MW: 324.263226270676
• MDL: MFCD31706244
• CID: 4609824
• PubChem ID: 90460658
• Update Time: 2025-10-15

2-4,4-Bis(ethoxymethyl)cyclohexen-1-yl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(4,4-bis(Ethoxymethyl)cyclohex-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-[4,4-bis(ethoxymethyl)cyclohexen-1-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-[4,4-bis(ethoxymethyl)cyclohex-1-en-1-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• W15363
• 1628927-33-2
• AKOS037647524
• SCHEMBL16099932
• GIXOPYJCIWZJDU-UHFFFAOYSA-N
• 2-(4,4-bis(ethoxymethyl)cyclohex-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane(WX191897)
• CS-0047031
• AS-73988
• 2-4,4-Bis(ethoxymethyl)cyclohexen-1-yl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD31706244
• Inchi： 1S/C18H33BO4/c1-7-20-13-18(14-21-8-2)11-9-15(10-12-18)19-22-16(3,4)17(5,6)23-19/h9H,7-8,10-14H2,1-6H3
• InChI Key： GIXOPYJCIWZJDU-UHFFFAOYSA-N
• SMILES： O1B(C2=CCC(COCC)(COCC)CC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 324.2471897g/mol
• Monoisotopic Mass: 324.2471897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9